6-Bromo-N-(4-chlorobenzyl)pyridin-2-amine
Cat. No. B8774952
M. Wt: 297.58 g/mol
InChI Key: DYLMDYMZICAJTK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08987454B2
Procedure details
A microwave vial was charged with 4-chloro benzylamine (700 mg; 5 mmol; 5 equivalents) and 2,6-dibromo pyridine (238 mg, 1 mmol). The reaction mixture was stirred in the microwave at 150° C. for three times ten minutes (200 W maximum). The reaction mixture was diluted with diethyl ether (50 ml), washed with 10% aqueous citric acid, saturated aqueous sodium bicarbonate and brine. The organic was dried over magnesium sulfate and, after filtration, concentrated in vacuo to afford an oil as the title compound (300 mg, 100% yield). LC/MS: 299 [M+H]
Name
Yield
100%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:9]=[CH:8][C:5]([CH2:6][NH2:7])=[CH:4][CH:3]=1.[Br:10][C:11]1[CH:16]=[CH:15][CH:14]=[C:13](Br)[N:12]=1>C(OCC)C>[Br:10][C:11]1[N:12]=[C:13]([NH:7][CH2:6][C:5]2[CH:8]=[CH:9][C:2]([Cl:1])=[CH:3][CH:4]=2)[CH:14]=[CH:15][CH:16]=1
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Inputs
Step One
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Name
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|
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Quantity
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700 mg
|
|
Type
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reactant
|
|
Smiles
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ClC1=CC=C(CN)C=C1
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Name
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|
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Quantity
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238 mg
|
|
Type
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reactant
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Smiles
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BrC1=NC(=CC=C1)Br
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Step Two
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Name
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|
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Quantity
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50 mL
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Type
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solvent
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Smiles
|
C(C)OCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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|
Setpoint
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150 °C
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Stirring
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Type
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CUSTOM
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|
Details
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The reaction mixture was stirred in the microwave at 150° C. for three times ten minutes (200 W maximum)
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|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
|
1
|
|
Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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washed with 10% aqueous citric acid, saturated aqueous sodium bicarbonate and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The organic was dried over magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
|
after filtration
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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Outcomes
Product
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Name
|
|
|
Type
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product
|
|
Smiles
|
BrC1=CC=CC(=N1)NCC1=CC=C(C=C1)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 300 mg | |
| YIELD: PERCENTYIELD | 100% | |
| YIELD: CALCULATEDPERCENTYIELD | 100.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
